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Compound of Interest

Compound Name: Orthocaine

Cat. No.: B127048 Get Quote

Welcome to the Technical Support Center for Orthocaine powder. This resource is designed

for researchers, scientists, and drug development professionals to ensure the proper storage,

handling, and successful experimental use of Orthocaine.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Orthocaine powder?

A1: Orthocaine powder should be stored at 4°C and protected from light to ensure its stability.

For long-term storage, it is crucial to maintain these conditions to prevent degradation.

Q2: How should I store stock solutions of Orthocaine?

A2: Prepared stock solutions of Orthocaine should be aliquoted to avoid repeated freeze-thaw

cycles. For short-term storage, up to one month, solutions can be kept at -20°C. For longer-

term storage, up to six months, it is recommended to store solutions at -80°C.[1] Always protect

stock solutions from light.[1]

Q3: What are the known chemical incompatibilities of Orthocaine?

A3: While specific incompatibility data for Orthocaine is limited, as a substituted

aminobenzoate, it is prudent to avoid strong oxidizing agents, strong acids, and strong bases.

Additionally, contact with certain metals may catalyze degradation.

Q4: What is the proper personal protective equipment (PPE) for handling Orthocaine powder?
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A4: When handling Orthocaine powder, appropriate PPE should be worn to minimize

exposure. This includes a lab coat, chemical-resistant gloves (such as nitrile), and safety

goggles. If there is a risk of generating airborne particles, a dust mask or respirator should be

used.

Q5: My Orthocaine powder has changed color. Is it still usable?

A5: A change in the color of the Orthocaine powder may indicate degradation or

contamination. It is recommended to discard the powder if any visual change is observed to

ensure the integrity of your experimental results.
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Problem Possible Cause Recommended Solution

Orthocaine powder is difficult

to dissolve.

Orthocaine has low solubility in

water.

1. Use a co-solvent such as

DMSO or ethanol to initially

dissolve the powder before

adding it to your aqueous

solution. 2. Gently warm the

solution while stirring to aid

dissolution. Be mindful of the

thermal stability of other

components in your

experiment. 3. Adjust the pH of

the solution. The amino group

can be protonated at a lower

pH, which may increase

aqueous solubility.

Precipitation occurs after

dissolving the powder.

The concentration of

Orthocaine has exceeded its

solubility limit in the solvent

system at the current

temperature.

1. Ensure the concentration is

below the saturation point. 2.

Increase the proportion of the

organic co-solvent in your final

solution. 3. Maintain a constant

temperature, as a decrease in

temperature can lower

solubility.

Unexpected experimental

results.

Degradation of Orthocaine

powder or stock solution.

1. Verify the storage conditions

and age of the powder and

stock solution. 2. Prepare a

fresh stock solution from a new

batch of Orthocaine powder. 3.

Perform a quality control check

of the Orthocaine, if possible,

using an appropriate analytical

method.
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Preparation of a 10 mM Orthocaine Stock Solution in
DMSO
Materials:

Orthocaine powder (Molecular Weight: 167.16 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes

Vortex mixer

Pipettes with sterile tips

Procedure:

Calculation: To prepare a 10 mM stock solution, you will need 1.6716 mg of Orthocaine per

1 mL of DMSO.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh 1.6716 mg of Orthocaine powder into the tube.

Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

Orthocaine powder.

Mixing: Securely cap the tube and vortex thoroughly until the powder is completely

dissolved. Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Label each aliquot with the

compound name, concentration, date of preparation, and your initials. Store at -20°C for up

to one month or -80°C for up to six months, protected from light.[1]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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